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An In-depth Technical Guide to Morpholine-4-carbaldehyde: Synthesis, Reactivity, and

Applications

Abstract
Morpholine-4-carbaldehyde (CAS No. 4394-85-8), also known as N-formylmorpholine, is a

pivotal heterocyclic building block in modern organic synthesis and medicinal chemistry. Its

unique structure, combining the stable, polar morpholine ring with a reactive aldehyde

functional group, renders it an indispensable intermediate for the synthesis of a diverse array of

complex molecules.[1][2] This guide provides a comprehensive technical overview of

morpholine-4-carbaldehyde, detailing its physicochemical properties, spectroscopic signature,

and key synthetic methodologies. We delve into its chemical reactivity, highlighting its role as

both a synthetic target and a versatile formylating agent. Furthermore, this document explores

its critical applications, particularly in drug discovery, where the morpholine moiety is frequently

employed to enhance the pharmacokinetic and pharmacodynamic profiles of central nervous

system (CNS) drug candidates. This guide is intended for researchers, chemists, and drug

development professionals seeking to leverage the synthetic potential of this versatile

compound.
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Introduction: The Structural and Strategic
Significance of Morpholine-4-carbaldehyde
At its core, morpholine-4-carbaldehyde is a simple yet elegant molecule: a morpholine ring N-

acylated with a formyl group. The morpholine heterocycle is a saturated six-membered ring

containing both an ether linkage and a secondary amine function. This combination confers a

unique set of properties, including high polarity, water solubility, and a chair-like conformation.

[1] In medicinal chemistry, the morpholine scaffold is highly valued for its ability to improve

aqueous solubility and metabolic stability, and its pKa often leads to favorable interactions that

can enhance permeability across the blood-brain barrier (BBB).

The addition of the formyl (-CHO) group at the 4-position (the nitrogen atom) transforms the

morpholine base into a reactive aldehyde. This functional group serves as a chemical handle

for a multitude of transformations, including nucleophilic additions, condensations, and

reductive aminations, making it a cornerstone intermediate for constructing more elaborate

molecular architectures.[1] Consequently, morpholine-4-carbaldehyde is not merely a

compound but a strategic tool in the synthetic chemist's arsenal, enabling access to novel

pharmaceuticals, agrochemicals, and specialty polymers.[1][2][3]

Physicochemical and Spectroscopic Profile
Accurate characterization is the bedrock of chemical synthesis. The physical properties and

spectroscopic data for morpholine-4-carbaldehyde are well-established, providing a reliable

fingerprint for its identification and purity assessment.

Physicochemical Properties
The compound is typically a clear, colorless to slightly yellow liquid with a characteristic fruity,

pungent odor.[1] Its key properties are summarized in the table below.
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Property Value Source(s)

IUPAC Name morpholine-4-carbaldehyde [4][5]

Synonyms
N-Formylmorpholine, 4-

Morpholinecarboxaldehyde
[4][6]

CAS Number 4394-85-8 [4][6]

Molecular Formula C₅H₉NO₂ [7]

Molecular Weight 115.13 g/mol [6][8]

Appearance
Colorless to slightly yellow

liquid
[1]

Density ~1.145 g/cm³ (at 26 °C) [4]

Melting Point 21 °C (70 °F) [4]

Boiling Point 239 °C (462 °F) [4]

Solubility

Soluble in water; miscible with

organic solvents like ethanol,

methanol, and chloroform.

[1]

Spectroscopic Data for Structural Elucidation
Spectroscopic analysis is essential for confirming the structure of synthesized morpholine-4-

carbaldehyde.

¹H NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum is highly

characteristic. In CDCl₃, the aldehydic proton appears as a distinct singlet around δ 8.0 ppm.

The protons on the morpholine ring typically appear as two multiplets corresponding to the

carbons adjacent to the nitrogen (δ ~3.4-3.8 ppm) and the carbons adjacent to the oxygen (δ

~3.6-3.8 ppm). A more detailed analysis from the literature reports the following shifts in

CDCl₃: δ 7.68 (s, 1H), 3.35 – 3.29 (m, 2H), 3.29 – 3.23 (m, 2H), 3.20 – 3.13 (m, 2H), 3.09 –

3.02 (m, 2H).[9]

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The carbon spectrum confirms the

presence of the carbonyl group and the four distinct carbons of the morpholine ring. The
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aldehydic carbon resonates significantly downfield, typically around δ 160.7 ppm. The

morpholine carbons appear in the δ 40-70 ppm region, with carbons adjacent to nitrogen

being more deshielded. Literature values in CDCl₃ are reported as δ 160.7, 66.9, 66.0, 45.4,

41.2 ppm.[9]

IR (Infrared) Spectroscopy: The most prominent feature in the IR spectrum is the strong

carbonyl (C=O) stretching vibration of the aldehyde, which appears in the range of 1650-

1680 cm⁻¹. The C-N and C-O stretching vibrations of the morpholine ring are also

observable in the fingerprint region.

MS (Mass Spectrometry): Electron ionization mass spectrometry (EI-MS) shows a molecular

ion peak (M⁺) at m/z = 115, corresponding to the molecular weight of the compound.[8]

Common fragmentation patterns involve the loss of the formyl group or cleavage of the

morpholine ring.

Synthesis of Morpholine-4-carbaldehyde
Several methodologies exist for the synthesis of morpholine-4-carbaldehyde, ranging from

classical formylation reactions to more modern, sustainable approaches. The choice of method

often depends on the desired scale, available starting materials, and environmental

considerations.

Method 1: Formylation with Formic Acid
This is a direct and cost-effective method involving the reaction of morpholine with formic acid.

The reaction proceeds through the formation of a morpholinium formate salt, which upon

heating, dehydrates to form the target N-formylmorpholine.

Reaction Setup: To a round-bottom flask equipped with a stirrer and a distillation apparatus,

add morpholine (1.0 eq).

Reagent Addition: Slowly add formic acid (1.0-1.2 eq) dropwise while stirring. The reaction is

exothermic, and cooling may be necessary to control the initial salt formation.

Reactive Distillation: Heat the mixture to 110-150 °C. Water is formed as a byproduct and is

continuously removed by distillation to drive the reaction to completion.[10] The progress can

be monitored by observing the cessation of water collection.
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Workup and Purification: Once the reaction is complete, the crude N-formylmorpholine is

purified by vacuum distillation to yield the final product.

The diagram below illustrates the straightforward pathway of this synthesis.

Morpholine

Morpholinium Formate
(Intermediate Salt)

+ HCOOH

Formic Acid

Morpholine-4-carbaldehyde

Heat (-H₂O)

Water (byproduct)

Click to download full resolution via product page

Caption: Synthesis via Formic Acid Dehydration.

Method 2: Vilsmeier-Haack Type Formylation
While the classic Vilsmeier-Haack reaction is used to formylate electron-rich arenes, the

underlying principle involves the creation of a potent electrophilic formylating agent, the

"Vilsmeier reagent," from a substituted amide (like N,N-dimethylformamide, DMF) and

phosphorus oxychloride (POCl₃).[11][12][13] A conceptually similar approach can be envisaged

for the formylation of amines, though direct reaction with a pre-formed Vilsmeier reagent is less

common than other methods for simple amines like morpholine. However, understanding this

mechanism is crucial as it underpins many formylation strategies in organic synthesis. The

Vilsmeier reagent (a chloroiminium ion) is a highly effective formylating agent.[12]
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Vilsmeier Reagent Formation

Formylation & Hydrolysis

DMF

Vilsmeier Reagent
(Chloroiminium ion)

+ POCl₃

POCl₃

Aryl Iminium Ion

+ Arene

Electron-Rich Arene
(Substrate)

Aryl Aldehyde

Workup (H₂O)

Click to download full resolution via product page

Caption: General Mechanism of the Vilsmeier-Haack Reaction.

Method 3: Sustainable Synthesis using CO₂
Modern synthetic chemistry emphasizes greener reaction pathways. One innovative approach

is the use of carbon dioxide (CO₂) as a C1 source for formylation. This method typically

requires a catalyst and a reducing agent (like H₂ or a silane). For instance, the formylation of

morpholine has been achieved with high selectivity using supercritical CO₂, H₂, and a

ruthenium catalyst.[14] This process avoids environmentally harmful formylating agents.[14]

Another catalyst-free approach uses CO₂ with a silane reducing agent in a solvent like DMSO.

[9]
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Reaction Setup: In a pressure-resistant vessel, dissolve morpholine (1.0 eq) in a suitable

solvent (e.g., DMSO).

Reagent Addition: Add a hydrosilane reducing agent (e.g., phenylsilane, PhSiH₃) to the

solution.

CO₂ Introduction: Pressurize the vessel with CO₂ (typically 1 atm is sufficient).

Reaction: Stir the mixture at room temperature or with gentle heating until the reaction is

complete (monitored by TLC or GC-MS).

Workup and Purification: After depressurization, the reaction mixture is worked up by

standard extraction procedures, and the product is purified by column chromatography or

distillation.

Chemical Reactivity and Synthetic Applications
The synthetic utility of morpholine-4-carbaldehyde stems from the reactivity of its aldehyde

group and its effectiveness as a formylating agent.

Reactions of the Aldehyde Group
The electron-withdrawing nature of the amide-like nitrogen slightly deactivates the aldehyde

compared to simple alkyl aldehydes, but it remains a versatile functional group for various

transformations:

Nucleophilic Addition: Reacts with organometallic reagents (Grignard, organolithiums) to

form secondary alcohols.

Wittig Reaction: Undergoes reaction with phosphorus ylides to form vinyl morpholine

derivatives.

Condensation Reactions: Participates in Knoevenagel or aldol-type condensations with

active methylene compounds.

Reductive Amination: The aldehyde can be converted into an amine via the formation of an

imine followed by reduction.
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Use as a Formylating Agent
A significant application of morpholine-4-carbaldehyde is its use as an efficient formylating

agent for preparing other aldehydes.[4][15] It serves as a stable, easy-to-handle alternative to

more hazardous reagents like carbon monoxide or hydrogen cyanide.

Grignard Preparation: Prepare the Grignard reagent (e.g., Phenylmagnesium bromide) from

the corresponding aryl or alkyl halide and magnesium turnings in an anhydrous ether solvent

(e.g., THF, diethyl ether) under an inert atmosphere (N₂ or Ar).

Formylation: Cool the Grignard solution to 0 °C. Slowly add a solution of morpholine-4-

carbaldehyde (1.0 eq) in the same anhydrous solvent. The causality here is critical: the

nucleophilic carbon of the Grignard reagent attacks the electrophilic carbonyl carbon of the

formylating agent.

Quenching: After stirring for a few hours, the reaction is carefully quenched by pouring it into

a cold aqueous acid solution (e.g., 1M HCl). This hydrolyzes the intermediate magnesium

alkoxide.

Workup and Purification: The product aldehyde is extracted into an organic solvent, washed,

dried, and purified by distillation or chromatography.

The workflow below visualizes its role as a key synthetic intermediate.

Morpholine-4-carbaldehyde

Secondary Alcohol Alkene DerivativeImine -> Secondary Amine
(via Reductive Amination)

Grignard Reagent
(R-MgX)

1. Nucleophilic Addition
2. H₃O⁺ Workup

Wittig Reagent
(Ph₃P=CHR)

Wittig Reaction

Primary Amine
(R-NH₂)

Condensation / Reduction

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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